Cas no 5324-72-1 (Butane,2-methyl-2,3,3-trinitro-)

5324-72-1 structure
Product name:Butane,2-methyl-2,3,3-trinitro-
Butane,2-methyl-2,3,3-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Butane,2-methyl-2,3,3-trinitro-
- 2-METHYL-2,3,3-TRINITROBUTANE
- 2-Methyl-2,3,3-trinitro-butan
- 2-methyl-2,3,3-trinitro-butane
- 2-METHYL-2,3-TRINITROBUTANE
- AC1L3CU4
- Butane,3,3-trinitro-
- CTK8J0772
- NSC2723
- 5324-72-1
- DTXSID70201340
- Butane, 2-methyl-2,3,3-trinitro-
- NSC-2723
- NSC 2723
-
- Inchi: InChI=1S/C5H9N3O6/c1-4(2,6(9)10)5(3,7(11)12)8(13)14/h1-3H3
- InChI Key: PBTUMCNSHBZQLW-UHFFFAOYSA-N
- SMILES: CC(C)(C(C)([N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 207.04917
- Monoisotopic Mass: 207.049135
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 138
Experimental Properties
- Density: 1.385
- Boiling Point: 213.2°Cat760mmHg
- Flash Point: 73.2°C
- Refractive Index: 1.489
- PSA: 129.42
- LogP: 1.88090
Butane,2-methyl-2,3,3-trinitro- Related Literature
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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